Cas no 1467060-86-1 (Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate
• CAS No: 1467060-86-1
• MF: C₁₈H₂₇BrN₂O₃
• MW: 399.32258439064
• CID: 4822705
• Update Time: 2025-06-12

Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate
• tert-butyl 4-[3-(4-bromophenoxy)propyl]piperazine-1-carboxylate
• tert-butyl 4-(3-(4-bromophenoxyl)propyl)piperazine-1-carboxylate
• Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate

• Inchi： 1S/C18H27BrN2O3/c1-18(2,3)24-17(22)21-12-10-20(11-13-21)9-4-14-23-16-7-5-15(19)6-8-16/h5-8H,4,9-14H2,1-3H3
• InChI Key： UWRQJYUBWWCZEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 384
• XLogP3: 3.6
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate

Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate (CAS No. 1467060-86-1)

Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate (CAS No. 1467060-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a bromophenoxy substituent. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The tert-butyl group is known for its steric hindrance and stability, which can enhance the overall stability and bioavailability of the compound. The piperazine ring, on the other hand, is a common motif in many pharmaceuticals due to its ability to interact with various biological targets, such as receptors and enzymes. The bromophenoxy substituent adds further complexity and can influence the compound's binding affinity and selectivity.

Recent studies have explored the potential of Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate in various therapeutic areas. One notable area of research is its application in neuropharmacology. The compound has shown promising results in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its neuropharmacological properties, Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that the compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The synthesis of Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate involves several steps, including the formation of the bromophenoxy substituent and the coupling with the piperazine ring. The tert-butyl group is typically introduced through a tert-butylation reaction to protect the carboxylic acid moiety during subsequent synthetic steps. The overall synthetic route is designed to optimize yield and purity while minimizing side reactions.

From a pharmacokinetic perspective, Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate exhibits favorable properties such as good solubility and permeability. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body. Preclinical studies have shown that the compound has a reasonable half-life and low toxicity profile, making it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate in human subjects. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive trials are needed to fully assess its potential benefits and risks.

In conclusion, Tert-butyl 4-(3-(4-bromophenoxy)propyl)piperazine-1-carboxylate (CAS No. 1467060-86-1) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuropharmacology and anti-inflammatory therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing medical treatments.